N-[2-METHOXY-2-(2-METHYLPHENYL)ETHYL]-5-OXO-1-PHENYLPYRROLIDINE-3-CARBOXAMIDE

• IUPAC Name: N-[2-methoxy-2-(2-methylphenyl)ethyl]-5-oxo-1-phenylpyrrolidine-3-carboxamide
• InChI: InChI=1S/C21H24N2O3/c1-15-8-6-7-11-18(15)19(26-2)13-22-21(25)16-12-20(24)23(14-16)17-9-4-3-5-10-17/h3-11,16,19H,12-14H2,1-2H3,(H,22,25)
• InChI Key: NYGWXJNNHBAJPN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(CNC(=O)C2CC(=O)N(C2)C3=CC=CC=C3)OC
• Molecular Formula: C21H24N2O3
• Molecular Weight: 352.4 g/mol
• CAS No.: 1797556-36-5

Description

N-[2-METHOXY-2-(2-METHYLPHENYL)ETHYL]-5-OXO-1-PHENYLPYRROLIDINE-3-CARBOXAMIDE is a useful research compound. Its molecular formula is C21H24N2O3 and its molecular weight is 352.434. The purity is usually 95%.
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Scientific Research Applications

Neuroleptic Activity

N-(2-methoxy-2-(o-tolyl)ethyl)-5-oxo-1-phenylpyrrolidine-3-carboxamide and related compounds have been studied for their potential neuroleptic activity. Iwanami et al. (1981) synthesized a series of benzamides of N,N-disubstituted ethylenediamines and evaluated their effects on apomorphine-induced stereotyped behavior in rats. Their study found a good correlation between structure and activity, indicating potential for neuroleptic applications Iwanami et al. (1981).

Synthesis for Radiopharmaceuticals

Bobeldijk et al. (1990) described a high-yield synthesis method for (S)-BZM and (S)-IBZM, starting from 2,6-dimethoxybenzoic acid. This method is relevant for preparing radiopharmaceuticals, demonstrating the compound's utility in this field Bobeldijk et al. (1990).

Inhibition of Met Kinase

Schroeder et al. (2009) identified substituted N-(4-(2-aminopyridin-4-yloxy)-3-fluoro-phenyl)-1-(4-fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamides as potent Met kinase inhibitors. This highlights the compound's relevance in targeting specific kinases for therapeutic purposes Schroeder et al. (2009).

Antibacterial Agents

Egawa et al. (1984) synthesized various analogues of the compound as potential antibacterial agents. Their research focused on the antibacterial activity of these compounds, contributing to the understanding of their potential in combating bacterial infections Egawa et al. (1984).

Antitumor Agents

Tsuzuki et al. (2004) studied the structure-activity relationships of similar compounds, emphasizing their potential as antitumor agents. This research is particularly important in understanding the application of these compounds in cancer therapy Tsuzuki et al. (2004).

Mechanism of Action

Target of Action

These receptors could be involved in various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, and more .

Biochemical Pathways

Without specific information on the compound’s targets, it’s challenging to determine the exact biochemical pathways it might affect. Indole derivatives, which this compound may resemble, are known to interact with a variety of biochemical pathways due to their broad-spectrum biological activities .